Cas no 28900-95-0 (1,2-Propanediol,3-(octadecylamino)-)

• Product Name: 1,2-Propanediol,3-(octadecylamino)-
• CAS No: 28900-95-0
• MF: C₂₁H₄₅NO₂
• MW: 343.587507009506
• CID: 274174
• PubChem ID: 120088
• Update Time: 2025-04-19

1,2-Propanediol,3-(octadecylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(octadecylamino)-
• 3-(octadecylamino)propane-1,2-diol
• 1,2-Propanediol,3-(octadecylamino)
• 3-(Octadecylamino)-1,2-dihydroxypropane
• 3-(Octadecylamino)-1,2-propanediol
• EINECS 249-297-0
• N-(2,3-Dihydroxypropyl)-N-octadecylamine
• 3-(Stearylamino)-1,2-propanediol
• N-(2,3-dihydroxypropyl)-octadecylamine
• SCHEMBL6924948
• DTXSID30951531
• 28900-95-0
• ULIKETKXKSFNTL-UHFFFAOYSA-N
• 3-Octadecylamino-1,2-Dihydroxy-Propane
• NS00051104

• Inchi： 1S/C21H45NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-19-21(24)20-23/h21-24H,2-20H2,1H3
• InChI Key： ULIKETKXKSFNTL-UHFFFAOYSA-N
• SMILES： OC(CO)CNCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 343.34500
• Monoisotopic Mass: 343.34503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 20
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5
• XLogP3: 7.3

Experimental Properties

• Density: 0.905
• Boiling Point: 476.4°Cat760mmHg
• Flash Point: 43.9°C
• Refractive Index: 1.47
• PSA: 52.49000
• LogP: 5.58160